Cas no 18875-37-1 (L-Alanine, labeled withcarbon-14)

• Product Name: L-Alanine, labeled withcarbon-14
• CAS No: 18875-37-1
• MF: C₃H₇NO₂
• MW: 89.0931808948517
• CID: 196868
• PubChem ID: 7311724
• Update Time: 2025-04-19

L-Alanine, labeled withcarbon-14 Chemical and Physical Properties

Names and Identifiers

• L-Alanine, labeled withcarbon-14
• L-ALANINE-UL-14C
• ALANINE,L-[14C(U)]
• L-[U-14C]ALANINE
• L-ALANINE,[1-14C(U)]
• L-ALANINE,[14C(U)]
• L-ALANINE,[U-14C]
• L-Alanine-UL-14C hydrochloride
• L-alanine-ul-14C mol. wt. 89.1
• L-ALANINE, [U-14C]
• ALANINE, L-[14C(U)]
• L-ALANINE, [14C(U)]-
• L-ALANINE, [1-14C(U)]
• L-Alanine-UL-14C hydrochloride
• 3f48
• alanine
• (2S)-2-ammoniopropanoate
• 18875-37-1
• (2S)-2-azaniumylpropanoate
• 3ip5
• CHEBI:57972
• L-alanine zwitterion

• Inchi： 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/t2-/m0/s1
• InChI Key： QNAYBMKLOCPYGJ-REOHCLBHSA-N
• SMILES： [O-]C([C@H](C)[NH3+])=O

Computed Properties

• Exact Mass: 131.03400
• Monoisotopic Mass: 89.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.161
• Melting Point: 297 deg C (decomposes)
• Boiling Point: 212.9 °C at 760 mmHg
• Flash Point: 82.6 °C
• PSA: 63.32000
• LogP: 0.92050

L-Alanine, labeled withcarbon-14 Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

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